4-methoxyphenyl (4-fluorophenoxy)acetate
Description
4-Methoxyphenyl (4-fluorophenoxy)acetate is an ester derivative featuring a 4-methoxyphenyl group and a 4-fluorophenoxy moiety attached to an acetate backbone.
Properties
IUPAC Name |
(4-methoxyphenyl) 2-(4-fluorophenoxy)acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO4/c1-18-12-6-8-14(9-7-12)20-15(17)10-19-13-4-2-11(16)3-5-13/h2-9H,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTNDSWXGBAUMSU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OC(=O)COC2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Substituent Effects and Molecular Properties
The compound’s structural uniqueness lies in the combination of para-methoxy and para-fluoro substituents. Key comparisons include:
Ethyl 2-(4-Fluorophenoxy)Acetate (CAS 2248-56-8)
- Molecular Formula : C₁₀H₁₁FO₃
- Molecular Weight : 198.19 g/mol
- Key Features: Lacks the methoxyphenyl group but shares the 4-fluorophenoxy moiety.
- Synthesis : Achieved with yields up to 95.6% via esterification reactions .
- Applications : Intermediate in synthesizing fluorinated bioactive molecules.
Methyl 2-(4-Methoxyphenyl)Acetate (CAS 23786-14-3)
- Molecular Formula : C₁₀H₁₂O₃
- Molecular Weight : 180.20 g/mol
- Key Features : Contains the 4-methoxyphenyl group but lacks fluorinated substituents.
- Applications : Precursor in pharmaceutical synthesis (e.g., APIs targeting inflammation or cancer) .
4-Fluorophenyl Acetate (CAS 405-51-6)
- Molecular Formula : C₈H₇FO₂
- Molecular Weight : 154.14 g/mol
- Key Features : Simpler structure with a single fluorophenyl ester group.
- Applications : Used in organic synthesis and fragrance industries .
Target Compound: 4-Methoxyphenyl (4-Fluorophenoxy)Acetate
- Inferred Molecular Formula : C₁₅H₁₃FO₄
- Calculated Molecular Weight : ~274.26 g/mol
Physicochemical Properties
| Property | 4-Methoxyphenyl (4-Fluorophenoxy)Acetate | Ethyl 2-(4-Fluorophenoxy)Acetate | Methyl 2-(4-Methoxyphenyl)Acetate |
|---|---|---|---|
| Molecular Weight (g/mol) | 274.26 | 198.19 | 180.20 |
| Solubility | Moderate (polar organic solvents) | High (ethanol, DMSO) | Moderate (methanol, acetone) |
| Stability | Enhanced (F group reduces oxidation) | Moderate | High (methoxy group stabilizes) |
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